Cas no 682-03-1 (trihexylammonium nitrate)

• Product Name: trihexylammonium nitrate
• CAS No: 682-03-1
• MF: C₂₄H₅₂N₂O₃
• MW: 416.681287765503
• CID: 863125
• PubChem ID: 18705650
• Update Time: 2025-04-19

trihexylammonium nitrate Chemical and Physical Properties

Names and Identifiers

• trihexylammonium nitrate
• TETRAHEXYLAMMONIUM NITRATE
• tetrahexylazanium,nitrate
• 682-03-1
• SCHEMBL2953917
• N,N,N-Trihexylhexan-1-aminium nitrate
• DTXSID10595735

• Inchi： 1S/C24H52N.NO3/c1-5-9-13-17-21-25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-12-8-4;2-1(3)4/h5-24H2,1-4H3;/q+1;-1
• InChI Key： LHIGLAVLYYKORA-UHFFFAOYSA-N
• SMILES： [O-][N+](=O)[O-].[N+](CCCCCC)(CCCCCC)(CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 332.3041
• Monoisotopic Mass: 416.39779352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Melting Point: 62-65 °C
• PSA: 70.64

trihexylammonium nitrate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：